Cas no 77483-49-9 (Benzenebutanoic acid,3,4-dimethoxy-b-oxo-,ethyl ester)

• Product Name: Benzenebutanoic acid,3,4-dimethoxy-b-oxo-,ethyl ester
• CAS No: 77483-49-9
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 549983
• PubChem ID: 12680335
• Update Time: 2025-04-19

Benzenebutanoic acid,3,4-dimethoxy-b-oxo-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,3,4-dimethoxy-b-oxo-,ethyl ester
• 4-(3,4-DIMETHOXY-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER
• 4-(3,4-Dimethoxy-phenyl)-acetessigsaeure-aethylester
• 4-(3,4-dimethoxy-phenyl)-acetoacetic acid ethyl ester
• Acetoaceticacid, 4-(3,4-dimethoxyphenyl)-, ethyl ester (6CI)
• AG-H-10137
• CTK5E4536
• Ethyl 3-oxo-4-(3,4-dimethoxyphenyl)butanoate
• ethyl 4-(3,4-dimethoxyphenyl)-3-oxobutyrate
• AKOS010951957
• Ethyl 4-(3,4-dimethoxyphenyl)acetoacetate
• DTXSID10506689
• ethyl 4-(3,4-dimethoxyphenyl)-3-oxobutanoate
• MFCD03844421
• 77483-49-9

• Inchi： 1S/C14H18O5/c1-4-19-14(16)9-11(15)7-10-5-6-12(17-2)13(8-10)18-3/h5-6,8H,4,7,9H2,1-3H3
• InChI Key： CHRCVIAOTNWOMJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(CC(=O)OCC)=O)OC

Computed Properties

• Exact Mass: 266.11542367g/mol
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes